Cas no 148681-61-2 (5-(Methylamino)-2-phenyl-4-4-(trifluoromethyl)phenyl-3(2H)-furanone)

• Product Name: 5-(Methylamino)-2-phenyl-4-4-(trifluoromethyl)phenyl-3(2H)-furanone
• CAS No: 148681-61-2
• MF: C₁₈H₁₄F₃NO₂
• MW: 333.304475307465
• CID: 4601996
• Update Time: 2025-10-28

5-(Methylamino)-2-phenyl-4-4-(trifluoromethyl)phenyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-(methylamino)-2-phenyl-4-[4-(trifluoromethyl)phenyl]-3(2H)-furanone
• 5-(Methylamino)-2-phenyl-4-4-(trifluoromethyl)phenyl-3(2H)-furanone

• Inchi： 1S/C18H14F3NO2/c1-22-17-14(11-7-9-13(10-8-11)18(19,20)21)15(23)16(24-17)12-5-3-2-4-6-12/h2-10,16,22H,1H3
• InChI Key： BUTVANDMTMJLII-UHFFFAOYSA-N
• SMILES： O1C(NC)=C(C2=CC=C(C(F)(F)F)C=C2)C(=O)C1C1=CC=CC=C1

Additional information on 5-(Methylamino)-2-phenyl-4-4-(trifluoromethyl)phenyl-3(2H)-furanone

Introduction to 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone (CAS No. 148681-61-2)

5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone, also known by its CAS number 148681-61-2, is a multifaceted compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furanones, which are characterized by their five-membered heterocyclic ring containing an oxygen atom. The presence of a methylamino group, a phenyl ring, and a trifluoromethyl-substituted phenyl ring imparts unique chemical and biological properties to this molecule, making it a subject of intense study in recent years.

The chemical structure of 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone is particularly noteworthy for its potential in drug discovery and development. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the molecule. This feature is crucial for improving the bioavailability and pharmacokinetic profile of potential drug candidates. Additionally, the phenyl rings contribute to the compound's aromaticity and can facilitate interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the diverse biological activities of 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism behind this activity is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings suggest that 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its therapeutic potential, 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone has been investigated for its use as a chemical probe in biological studies. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms. The unique structure of this compound allows it to selectively bind to specific protein targets, making it a valuable tool for elucidating the roles of these proteins in various cellular processes.

The synthesis of 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-trifluoromethylbenzaldehyde with methylamine and phenylacetylene under specific conditions to form the desired furanone derivative. Advances in synthetic chemistry have enabled researchers to produce this compound with high efficiency and purity, facilitating its use in both academic and industrial settings.

The safety profile of 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone has also been evaluated through extensive toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

In conclusion, 5-(Methylamino)-2-phenyl-4-(4-(trifluoromethyl)phenyl)-3(2H)-furanone (CAS No. 148681-61-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.